N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide
• InChI: InChI=1S/C12H14F2N2O/c13-8-3-4-11(10(14)6-8)16-12(17)7-9-2-1-5-15-9/h3-4,6,9,15H,1-2,5,7H2,(H,16,17)
• InChI Key: LKWFFOYLEIHXJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)CC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H14F2N2O
• Molecular Weight: 240.25 g/mol

Description

N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide, also known as DFPA, is a synthetic compound that has been studied for its potential use in scientific research. DFPA belongs to the class of compounds known as pyrrolidines and has been shown to have various biological effects.

Mechanism of Action

N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide's mechanism of action is not fully understood, but it is believed to involve modulation of the sigma-1 receptor and voltage-gated ion channels. N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide has been shown to increase the release of neurotransmitters such as dopamine and acetylcholine, which may contribute to its biological effects.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide has been shown to have various biochemical and physiological effects, including modulation of neuronal activity, inhibition of cell proliferation, and induction of apoptosis. N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide has also been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide has several advantages for use in lab experiments, including its high affinity for the sigma-1 receptor and its ability to modulate voltage-gated ion channels. However, N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide's effects may be complex and difficult to interpret, and its mechanism of action is not fully understood. Additionally, N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide may have off-target effects that need to be taken into consideration.

Future Directions

Further research is needed to fully understand N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide's mechanism of action and its potential therapeutic applications. Future studies could investigate the effects of N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide on specific disease models, such as Alzheimer's disease or Parkinson's disease, and explore its potential as a therapeutic agent. Additionally, further research could investigate the use of N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide as a tool for studying the sigma-1 receptor and voltage-gated ion channels in more detail.

Synthesis Methods

N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide can be synthesized through a multistep process involving the reaction of 2,4-difluoroaniline with ethyl acetoacetate, followed by cyclization with sodium ethoxide and subsequent acetylation of the resulting intermediate. The final product is obtained through recrystallization and purification.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and mood regulation. N-(2,4-difluorophenyl)-2-pyrrolidin-2-ylacetamide has also been shown to modulate the activity of voltage-gated ion channels, which play a crucial role in neuronal signaling.